Daniellic acid
Daniellic acid
5-[2-(Furan-3-yl)ethyl]-1,4a-dimethyl-6-methylidenedecahydronaphthalene-1-carboxylic acid is a natural product found in Pamburus missionis, Agathis macrophylla, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1235-77-4
VCID:
VC20952240
InChI:
InChI=1S/C20H28O3/c1-14-5-8-17-19(2,10-4-11-20(17,3)18(21)22)16(14)7-6-15-9-12-23-13-15/h9,12-13,16-17H,1,4-8,10-11H2,2-3H3,(H,21,22)/t16-,17+,19+,20-/m1/s1
SMILES:
CC12CCCC(C1CCC(=C)C2CCC3=COC=C3)(C)C(=O)O
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
Daniellic acid
CAS No.: 1235-77-4
Cat. No.: VC20952240
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-[2-(Furan-3-yl)ethyl]-1,4a-dimethyl-6-methylidenedecahydronaphthalene-1-carboxylic acid is a natural product found in Pamburus missionis, Agathis macrophylla, and other organisms with data available. |
|---|---|
| CAS No. | 1235-77-4 |
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | (1R,4aS,5R,8aS)-5-[2-(furan-3-yl)ethyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H28O3/c1-14-5-8-17-19(2,10-4-11-20(17,3)18(21)22)16(14)7-6-15-9-12-23-13-15/h9,12-13,16-17H,1,4-8,10-11H2,2-3H3,(H,21,22)/t16-,17+,19+,20-/m1/s1 |
| Standard InChI Key | ZQHJXKYYELWEOK-LCLWPZTBSA-N |
| Isomeric SMILES | C[C@@]12CCC[C@@]([C@H]1CCC(=C)[C@H]2CCC3=COC=C3)(C)C(=O)O |
| SMILES | CC12CCCC(C1CCC(=C)C2CCC3=COC=C3)(C)C(=O)O |
| Canonical SMILES | CC12CCCC(C1CCC(=C)C2CCC3=COC=C3)(C)C(=O)O |
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